3-Methyl-1,5-naphthyridin-2-ol
Overview
Description
It belongs to the class of naphthyridines, which are fused ring systems containing two pyridine rings with different arrangements of nitrogen atoms . The compound’s name reflects its structure: a naphthyridine core with a methyl group at position 3 and a hydroxyl group at position 2.
2.
Synthesis Analysis
Several synthetic strategies have been explored for the preparation of 1,5-naphthyridines. These methods involve multicomponent reactions, Friedländer approaches, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reactions . The specific synthetic route for 3-Methyl-1,5-naphthyridin-2-ol would need to be investigated further based on available literature.
4.
Chemical Reactions Analysis
Scientific Research Applications
Mass Spectra Analysis
A study by Paudler and Kress (1967) examined the mass spectra of various 1,5-naphthyridines, including methyl derivatives like 3-Methyl-1,5-naphthyridin-2-ol. They presented evidence for an azatropylium ion intermediate in the fragmentation of the methyl compounds, contributing to our understanding of the fragmentation modes of naphthyridines (Paudler & Kress, 1967).
Chemical Synthesis and Reactions
- Patra and Bera (2007) discussed an aldol-like addition of acetone to 2-methyl-1,8-naphthyridine mediated by a [Ru2(CO)4]2+ core, leading to C−C-coupled compounds. This research highlights the potential of 3-Methyl-1,5-naphthyridin-2-ol in complex chemical reactions and synthesis processes (Patra & Bera, 2007).
- Mukhopadhyay, Das, and Butcher (2011) reported a catalyst-free synthesis of naphthyridines in water, demonstrating an eco-friendly approach to producing compounds like 3-Methyl-1,5-naphthyridin-2-ol (Mukhopadhyay et al., 2011).
Crystal Structure Analysis
Guillon et al. (2017) undertook structural characterization of naphthyridin-2(1H)-one derivatives, which include compounds similar to 3-Methyl-1,5-naphthyridin-2-ol. Their work contributes to understanding the crystal structures of such compounds, which is crucial for their potential pharmaceutical applications (Guillon et al., 2017).
Synthesis of Naphthyridine Derivatives
Singh and Lesher (1990) described a method for synthesizing naphthyridin-2(1H)-ones, a group that includes 3-Methyl-1,5-naphthyridin-2-ol. Their procedure highlights the versatility and potential applications of these compounds in various fields (Singh & Lesher, 1990).
Electronic Structure and Spectroscopy
Halim and Ibrahim (2017) conducted a study on 5-methyl-8H-benzo[h]chromeno[2,3-b][1,6] naphthyridine-6(5H),8-dione, a compound related to 3-Methyl-1,5-naphthyridin-2-ol. Their research included DFT calculations, electronic structure analysis, and spectroscopic studies, providing insights into the electronic properties of naphthyridine derivatives (Halim & Ibrahim, 2017).
properties
IUPAC Name |
3-methyl-1H-1,5-naphthyridin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-6-5-8-7(11-9(6)12)3-2-4-10-8/h2-5H,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVYRVQWUSVXCQM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CC=N2)NC1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201292587 |
Source
|
| Record name | 3-Methyl-1,5-naphthyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201292587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-1,5-naphthyridin-2-ol | |
CAS RN |
90417-10-0 |
Source
|
| Record name | 3-Methyl-1,5-naphthyridin-2(1H)-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=90417-10-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methyl-1,5-naphthyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201292587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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